Cas no 538319-39-0 (2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-2-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-2-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 538319-39-0
• MF: C₂₀H₂₀N₆O₃
• MW: 392.411203384399
• CID: 5940752
• PubChem ID: 135723283
• Update Time: 2025-05-22

2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-2-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-2-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• 2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-2-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxamide, 2-(3,4-dimethoxyphenyl)-1,7-dihydro-5-methyl-7-(2-pyridinyl)-
• Oprea1_870884
• 538319-39-0
• 2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-2-yl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• AKOS024603950
• F1264-0254
• 2-(3,4-dimethoxyphenyl)-5-methyl-7-pyridin-2-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• Inchi： 1S/C20H20N6O3/c1-11-16(18(21)27)17(13-6-4-5-9-22-13)26-20(23-11)24-19(25-26)12-7-8-14(28-2)15(10-12)29-3/h4-10,17H,1-3H3,(H2,21,27)(H,23,24,25)
• InChI Key： OCSIRNFHPACYTA-UHFFFAOYSA-N
• SMILES： C12N=C(C3=CC=C(OC)C(OC)=C3)NN1C(C1=NC=CC=C1)C(C(N)=O)=C(C)N=2

Computed Properties

• Exact Mass: 392.15968852g/mol
• Monoisotopic Mass: 392.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 604.5±65.0 °C(Predicted)
• pka: 14.53±0.40(Predicted)

Additional information on 2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-2-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Recent Advances in the Study of 2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-2-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS: 538319-39-0)

The compound 2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-2-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS: 538319-39-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its triazolopyrimidine core, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

One of the key findings in recent literature pertains to the compound's role as a potent inhibitor of specific protein kinases involved in inflammatory pathways. In vitro and in vivo studies have shown that 538319-39-0 exhibits high selectivity for certain kinase targets, thereby reducing off-target effects and enhancing its therapeutic index. Structural-activity relationship (SAR) analyses have further refined the understanding of how modifications to the dimethoxyphenyl and pyridyl substituents influence binding affinity and pharmacokinetic properties.

Another significant advancement involves the development of scalable synthetic routes for 538319-39-0. Researchers have reported improved yields and purity through innovative catalytic methods and green chemistry approaches. These advancements are critical for facilitating large-scale production and subsequent clinical evaluation. Additionally, computational modeling studies have provided insights into the compound's binding modes, aiding in the design of next-generation derivatives with enhanced efficacy and reduced toxicity.

Recent preclinical studies have also explored the therapeutic potential of 538319-39-0 in oncology. Preliminary data suggest that the compound may inhibit tumor growth by targeting key signaling pathways involved in cell proliferation and survival. These findings are supported by robust in vitro and in vivo evidence, although further validation in clinical settings is warranted. The compound's dual functionality as both an anti-inflammatory and anti-cancer agent positions it as a versatile candidate for multi-indication drug development.

In conclusion, the latest research on 2-(3,4-dimethoxyphenyl)-5-methyl-7-(pyridin-2-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS: 538319-39-0) underscores its potential as a valuable therapeutic agent. Continued efforts in structural optimization, mechanistic studies, and clinical translation will be essential to fully realize its promise in addressing unmet medical needs. This compound represents a compelling example of how targeted chemical design can yield molecules with diverse and impactful biological activities.